Cas no 554436-81-6 (2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione)

• Product Name: 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione
• CAS No: 554436-81-6
• MF: C₁₈H₁₁NO₄
• MW: 305.284244775772
• MDL: MFCD00245311
• CID: 4655025
• Update Time: 2025-09-23

2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-3-(2-nitrophenyl)-2-propenylidene]-1H-indene-1,3(2H)-dione
• 1H-Indene-1,3(2H)-dione, 2-[3-(2-nitrophenyl)-2-propen-1-ylidene]-
• 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione

• MDL： MFCD00245311
• Inchi： 1S/C18H11NO4/c20-17-13-8-2-3-9-14(13)18(21)15(17)10-5-7-12-6-1-4-11-16(12)19(22)23/h1-11H
• InChI Key： OQFJCPXCJZXMRH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C/C=CC1=CC=CC=C1[N+]([O-])=O

Additional information on 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione

2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione: A Novel Compound with Promising Therapeutic Potential

2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione is a unique organic compound characterized by its complex molecular structure, which includes a 1H-indene-1,3(2H)-dione core fused with a 2-(E)-3-(2-nitrophenyl)-2-propenylidene substituent. This compound, with the CAS No. 554436-81-6, represents a significant advancement in the field of medicinal chemistry due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its structural features and biological activities, making it a subject of interest for researchers exploring novel pharmacological agents.

The molecular framework of 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione is built around the indene ring, a bicyclic aromatic system that is commonly found in natural products and synthetic compounds. The 1,3(2H)-dione functionality within the indene ring contributes to its structural rigidity and enhances its reactivity towards various chemical reactions. The 2-(E)-3-(2-nitrophenyl)-2-propenylidene moiety introduces additional complexity, as it incorporates a nitrophenyl group and a conjugated double bond system. These structural elements are critical for determining the compound's biological activity and its interactions with target proteins or receptors.

Recent research has demonstrated that the 1H-indene-1,3(2H)-dione core of this compound plays a pivotal role in modulating cellular signaling pathways. For instance, studies published in 2023 have shown that the indene ring can act as a scaffold for the attachment of functional groups, enabling the compound to interact with specific molecular targets. This property is particularly relevant in the development of antioxidant agents and anti-inflammatory drugs, where the indene ring structure can facilitate the formation of hydrogen bonds and π-π stacking interactions with biomolecules.

The 2-(E)-3-(2-nitrophenyl)-2-propenylidene substituent is another key feature of this compound. The presence of the nitrophenyl group introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. This substituent is also associated with the conjugated double bond system, which is essential for the compound's ability to participate in photochemical reactions and its potential as a photodynamic therapy agent. The conjugated double bond system is known to enhance the compound's ability to absorb light energy, making it a promising candidate for applications in phototherapy and photochemical sensing.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione, which is a critical step in its development as a therapeutic agent. The synthesis of this compound typically involves the coupling of a 2-nitrophenyl group with a indene-1,3(2H)-dione core, followed by the introduction of the conjugated double bond system. These synthetic strategies have been optimized to improve the yield and purity of the final product, ensuring its suitability for further biological testing and pharmaceutical development.

One of the most exciting areas of research involving 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione is its potential application in the treatment of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective properties by modulating the activity of specific enzymes involved in oxidative stress. The indene ring structure is believed to play a key role in this activity, as it can interact with the mitochondrial membrane and enhance the cell's ability to withstand oxidative damage.

Additionally, the nitrophenyl substituent has been shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the development of drugs for central nervous system disorders. This property is attributed to the electron-withdrawing effects of the nitrophenyl group, which may alter the compound's hydrophilicity and facilitate its transport across biological membranes. These findings highlight the importance of the 2-(E)-3-(2-nitrophenyl)-2-propenylidene substituent in determining the compound's pharmacokinetic profile and therapeutic efficacy.

Another promising application of 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione is in the field of photodynamic therapy (PDT). The conjugated double bond system of this compound is capable of absorbing light energy at specific wavelengths, which can be used to generate reactive oxygen species (ROS) that are toxic to cancer cells. This property has been explored in recent studies, where the compound has been tested for its ability to induce apoptosis in various cancer cell lines. The indene ring structure may also play a role in this activity by enhancing the compound's ability to interact with the cellular membrane and facilitate the entry of the compound into target cells.

Despite its potential applications, the development of 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione as a therapeutic agent is still in its early stages. Further research is needed to fully understand its biological mechanisms, optimize its chemical structure, and evaluate its safety and efficacy in preclinical and clinical trials. The compound's unique structural features, including the indene ring, 1,3(2H)-dione functionality, and conjugated double bond system, make it a valuable candidate for the development of novel drugs targeting a wide range of diseases.

In conclusion, 2-(E)-3-(2-Nitrophenyl)-2-propenylidene-1H-indene-1,3(2H)-dione represents a significant advancement in the field of medicinal chemistry. Its complex molecular structure, including the indene ring, 1,3(2H)-dione functionality, and conjugated double bond system, provides a unique platform for the development of new therapeutic agents. Recent studies have highlighted its potential applications in the treatment of neurodegenerative diseases, cancer, and other conditions. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.